Cas no 2228765-14-6 (1-bromo-3-(3-chloroprop-1-en-2-yl)benzene)

• Product Name: 1-bromo-3-(3-chloroprop-1-en-2-yl)benzene
• CAS No: 2228765-14-6
• MF: C₉H₈BrCl
• MW: 231.516820907593
• CID: 5935022
• PubChem ID: 165793723
• Update Time: 2025-10-29

1-bromo-3-(3-chloroprop-1-en-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(3-chloroprop-1-en-2-yl)benzene
• 2228765-14-6
• EN300-1912954

• Inchi： 1S/C9H8BrCl/c1-7(6-11)8-3-2-4-9(10)5-8/h2-5H,1,6H2
• InChI Key： HHXCEAMQYUSGFA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(=C)CCl

Computed Properties

• Exact Mass: 229.94979g/mol
• Monoisotopic Mass: 229.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-3-(3-chloroprop-1-en-2-yl)benzene

Research Brief on 1-Bromo-3-(3-chloroprop-1-en-2-yl)benzene (CAS: 2228765-14-6): Recent Advances and Applications

The compound 1-bromo-3-(3-chloroprop-1-en-2-yl)benzene (CAS: 2228765-14-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated aromatic compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its potential in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of both bromine and chlorine substituents on the benzene ring and the propenyl side chain offers multiple reactive sites for further functionalization, making it a valuable building block in organic synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-bromo-3-(3-chloroprop-1-en-2-yl)benzene as a precursor in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often associated with resistance to first-line therapies in non-small cell lung cancer (NSCLC). The researchers utilized a combination of computational docking studies and in vitro assays to optimize the compound's structure, achieving a 5-fold increase in binding affinity compared to earlier analogs.

Another notable application of this compound was reported in a recent ACS Chemical Biology paper, where it was employed as a key intermediate in the synthesis of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The electrophilic nature of the chloropropenyl moiety allowed for the development of irreversible inhibitors with enhanced selectivity profiles. The study highlighted the compound's utility in addressing the challenges of off-target effects commonly observed in BTK inhibitor therapies for autoimmune diseases and B-cell malignancies.

From a synthetic chemistry perspective, advances in the preparation of 1-bromo-3-(3-chloroprop-1-en-2-yl)benzene have been achieved through palladium-catalyzed cross-coupling reactions, as detailed in a 2024 Organic Letters publication. The new methodology offers improved yields (up to 85%) and better regioselectivity compared to traditional Friedel-Crafts approaches. This development is particularly significant for scale-up processes in pharmaceutical manufacturing, where consistency and efficiency are paramount.

Ongoing research is exploring the compound's potential in other therapeutic areas, including its use as a scaffold for developing proteolysis targeting chimeras (PROTACs). Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of 1-bromo-3-(3-chloroprop-1-en-2-yl)benzene can serve as effective linkers in these bifunctional molecules, enabling targeted protein degradation with improved pharmacokinetic properties.

Safety and toxicological studies of this compound have also progressed, with recent data published in Chemical Research in Toxicology indicating favorable profiles for pharmaceutical applications. The metabolic stability and in vivo clearance rates of various derivatives are currently under investigation in multiple preclinical programs, with results expected to inform future clinical development strategies.

In conclusion, 1-bromo-3-(3-chloroprop-1-en-2-yl)benzene (CAS: 2228765-14-6) continues to demonstrate significant value in chemical biology and drug discovery. Its versatility as a synthetic intermediate, combined with emerging biological activities of its derivatives, positions this compound as an important focus area for future research in targeted therapies and precision medicine approaches.